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Compound of Interest

Compound Name: Aminoethyl-SS-propionic acid

Cat. No.: B1664882 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling

Aminoethyl-SS-propionic acid. Adherence to these guidelines is critical for ensuring a safe

laboratory environment and maintaining experimental integrity.

Chemical Identifier:

Name: Aminoethyl-SS-propionic acid

CAS Number: 15579-00-7[1]

Molecular Formula: C5H11NO2S2[1]

Molecular Weight: 181.28[1]

Hazard Identification: Aminoethyl-SS-propionic acid is classified as a hazardous substance.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it poses the following risks:

Skin corrosion/irritation (Category 2): H315 - Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): H319 - Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation, and ingestion. The following table summarizes the required PPE for

handling Aminoethyl-SS-propionic acid.

Protection Type Specific Equipment Rationale and Best Practices

Eye and Face Protection
Chemical safety goggles or a

face shield.[2][3]

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[2][4]

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.[2][5]

Body Protection Laboratory coat.[2]

A fully fastened lab coat

provides a barrier against

accidental spills.[2]

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.[2]

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.[2]

Foot Protection Closed-toe shoes.[2]
Protects feet from spills and

falling objects.[2]

Operational and Disposal Plans
Safe Handling and Storage Protocol
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1664882?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.quicktest.co.uk/blogs/safety-documents/safety-equipment-for-handling-acids
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_7_Chloroquinoline_4_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_cis_5_Methyloxolane_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the container in a cool, dry, and well-ventilated area.[5] The recommended storage

temperature is -20°C for long-term stability.[6]

Keep the container tightly sealed when not in use to prevent the release of any potential

vapors.[2]

Avoid storing with incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1] Carboxylic acids, in general, should not be stored in metal

cabinets due to the risk of corrosion.[7]

Handling Procedures:

Preparation: Before handling, ensure that an eye-wash station and safety shower are readily

accessible.[1] Prepare your designated workspace, preferably within a chemical fume hood,

ensuring it is clean and uncluttered.[2]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.

Transferring: When transferring the compound, do so carefully to avoid generating dust or

aerosols.[2]

Avoid Contact: Avoid inhalation, and contact with eyes and skin.[1]

Cleanup: After handling, decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE. Wash hands and any exposed skin

thoroughly with soap and water.[1][2]

First Aid Measures
Eye Contact: Remove any contact lenses, locate an eye-wash station, and flush eyes

immediately with large amounts of water. Separate eyelids with fingers to ensure adequate

flushing. Promptly call a physician.[1]

Skin Contact: IF ON SKIN: Wash with plenty of soap and water.[1] Rinse skin thoroughly with

large amounts of water. Remove contaminated clothing and shoes and call a physician.[1]
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Inhalation: Immediately relocate self or casualty to fresh air. If breathing is difficult, give

cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out mouth with water; Do NOT induce vomiting; call a physician.[1]

Spill Response
Evacuate: Evacuate personnel to safe areas.[1]

Ventilate: Ensure adequate ventilation.

Containment: Try to prevent further leakage or spillage. Keep the product away from drains

or water courses.[1]

Cleanup: Use full personal protective equipment. Absorb solutions with finely-powdered

liquid-binding material (e.g., diatomite, universal binders). Decontaminate surfaces and

equipment by scrubbing with alcohol. Dispose of contaminated material according to the

disposal plan.[1]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.

Waste Segregation: Do not mix Aminoethyl-SS-propionic acid waste with other waste

streams. It should be collected in a dedicated, properly labeled, and sealed container.[2]

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Disposal Method: Dispose of the chemical and its container at an approved waste disposal

plant.[5] As it is a sulfur-containing organic compound, it may require specific disposal

procedures to prevent acidification of soil and groundwater.[8] Follow all federal, state, and

local environmental regulations for chemical waste disposal.

Experimental Workflow and Logical Relationships
Below is a diagram illustrating the logical workflow for safely handling Aminoethyl-SS-
propionic acid, from preparation to disposal.
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Workflow for Safe Handling of Aminoethyl-SS-propionic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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